Cas no 64894-83-3 (Benzoic acid,4-(9-acridinylamino)-)

Benzoic acid, 4-(9-acridinylamino)-, is a versatile organic compound with significant applications in research and synthesis. Its unique 9-acridinylamino substitution enhances its reactivity and functionality, making it an essential intermediate in the synthesis of various organic compounds. This product offers excellent purity and stability, ensuring reliable performance in chemical reactions.
Benzoic acid,4-(9-acridinylamino)- structure
64894-83-3 structure
Product Name:Benzoic acid,4-(9-acridinylamino)-
CAS No:64894-83-3
MF:C20H14N2O2
MW:314.337364673615
CID:509707
PubChem ID:47479
Update Time:2025-10-18

Benzoic acid,4-(9-acridinylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(9-acridinylamino)-
    • p-(9-Acridinylamino)benzoic acid
    • SMR000558598
    • NCIMech_000566
    • 64894-83-3
    • 4-(acridin-9-ylamino)benzoic acid
    • FNNMCOQMDNRQHG-UHFFFAOYSA-N
    • 4-[(ACRIDIN-9-YL)AMINO]BENZOIC ACID
    • BDBM75204
    • 4-(Acridin-9-ylamino)-benzoic acid
    • CHEMBL110226
    • STL088547
    • 4-(9-acridinylamino)benzoic acid;hydrochloride
    • AKOS001695172
    • BRN 0277461
    • 4-(9-Acridinylamino)benzoic acid
    • NCGC00245875-01
    • F72788
    • cid_153434
    • Benzoic acid, 4-(9-acridinylamino)-
    • MLS001196088
    • DTXSID10215183
    • PD028002
    • 4-(9-Acridinylamino)benzoic acid #
    • AE-641/40777696
    • BENZOIC ACID, p-(9-ACRIDINYLAMINO)-
    • CCG-35626
    • NCI60_001898
    • Inchi: 1S/C20H14N2O2/c23-20(24)13-9-11-14(12-10-13)21-19-15-5-1-3-7-17(15)22-18-8-4-2-6-16(18)19/h1-12H,(H,21,22)(H,23,24)
    • InChI Key: FNNMCOQMDNRQHG-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)NC1C2C=CC=CC=2N=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 314.106
  • Monoisotopic Mass: 314.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.2A^2
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.369
  • Boiling Point: 531.8°Cat760mmHg
  • Flash Point: 275.4°C
  • Refractive Index: 1.78

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